Cas no 50441-06-0 (1H-Imidazole-5-methanamine,N,N-dimethyl-2-nitro-)

• Product Name: 1H-Imidazole-5-methanamine,N,N-dimethyl-2-nitro-
• CAS No: 50441-06-0
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 383757
• PubChem ID: 335832
• Update Time: 2025-06-10

1H-Imidazole-5-methanamine,N,N-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanamine,N,N-dimethyl-2-nitro-
• 2-Nitro-4(5)-dimethylaminomethylimidazol
• 4(5)-dimethylaminomethyl-2-nitroimidazole
• AC1L7ICK
• dimethyl-(2-nitro-1(3)H-imidazol-4-ylmethyl)-amine
• dimethyl-(2-nitro-1H-imidazol-4-ylmethyl)-amine
• NSC347478
• SureCN1126062
• NSC-347478
• 50441-06-0
• KTQCEYLLXZVHLQ-UHFFFAOYSA-N
• DTXSID60319569
• SCHEMBL1126062

• Inchi： 1S/C6H10N4O2/c1-9(2)4-5-3-7-6(8-5)10(11)12/h3H,4H2,1-2H3,(H,7,8)
• InChI Key： KTQCEYLLXZVHLQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=C(CN(C)C)N1)=O

Computed Properties

• Exact Mass: 170.08
• Monoisotopic Mass: 170.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.315
• Boiling Point: 339.4°Cat760mmHg
• Flash Point: 159°C
• Refractive Index: 1.582

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1H-Imidazole-5-methanamine,N,N-dimethyl-2-nitro-

Compound CAS No 50441-06-0: 1H-Imidazole-5-methanamine, N,N-Dimethyl-2-Nitro

The compound CAS No 50441-06-0, also known as 1H-imidazole-5-methanamine, N,N-dimethyl-2-nitro, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound belongs to the imidazole derivative family, which is widely recognized for its unique chemical properties and versatile functionalities. The imidazole ring serves as a foundational structure, while the N,N-dimethyl and 2-nitro substituents impart distinct chemical characteristics, making this compound a valuable tool in modern chemistry.

Recent advancements in chemical synthesis have enabled the precise control of the structural features of 1H-imidazole-5-methanamine, N,N-dimethyl-2-nitro, allowing for tailored applications in drug discovery, material science, and catalysis. The imidazole moiety is particularly noted for its ability to form stable complexes with metal ions, a property that has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and separation technologies.

In the field of pharmacology, CAS No 50441-06-0 has garnered attention due to its potential as a lead compound in drug design. The N,N-dimethyl group enhances lipophilicity, improving the compound's bioavailability, while the 2-nitro group introduces electron-withdrawing effects that can modulate biological activity. Researchers have explored its role as a kinase inhibitor, demonstrating promising results in preclinical studies targeting various cancer cell lines. The compound's ability to interact with specific protein domains makes it a compelling candidate for therapeutic development.

The synthesis of 1H-imidazole-5-methanamine, N,N-dimethyl-2-nitro involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the imidazole ring is typically achieved through condensation reactions involving ammonia or primary amines. Subsequent functionalization steps allow for the incorporation of the N,N-dimethyl and 2-nitro groups, ensuring precise control over the final product's properties. Recent studies have focused on optimizing reaction conditions to enhance yield and purity, addressing challenges associated with scalability.

From an environmental perspective, understanding the fate and transport of CAS No 50441-06-0 in natural systems is critical for assessing its potential ecological impact. Research has shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further investigations are required to evaluate its long-term persistence in aquatic environments and potential bioaccumulation in food chains.

In conclusion, CAS No 50441-06-0 (1H-imidazole-5-methanamine, N,N-dimethyl-2-nitro) stands at the forefront of contemporary chemical research due to its unique structural features and diverse applications. Its role as a building block in material science, a lead compound in drug discovery, and an intermediate in organic synthesis underscores its significance across multiple disciplines. As research continues to uncover new facets of this compound's properties and functionalities, its utility in addressing pressing scientific and technological challenges is expected to grow significantly.